Cas no 10525-59-4 (1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate)

• Product Name: 1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate
• CAS No: 10525-59-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 1151496
• PubChem ID: 60131795
• Update Time: 2025-04-20

1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxolan-4-ylmethyl 2-methylprop-2-enoate
• 1,3-Dioxolan-4-ylmethyl methacrylate
• 2-propenoic acid, 2-methyl-, 1,3-dioxolan-4-ylmethyl ester
• LogP
• DTXSID201193943
• SCHEMBL9610626
• GJGBXCGXKNONJU-UHFFFAOYSA-N
• 10525-59-4
• (1,3-Dioxolan-4-yl)methyl methacrylate

• Inchi： 1S/C8H12O4/c1-6(2)8(9)11-4-7-3-10-5-12-7/h7H,1,3-5H2,2H3
• InChI Key： GJGBXCGXKNONJU-UHFFFAOYSA-N
• SMILES： O1COCC1COC(C(=C)C)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76